1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine

• IUPAC Name: (5-methylthiophen-2-yl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H18N2OS/c1-3-6-14-7-9-15(10-8-14)13(16)12-5-4-11(2)17-12/h3-5H,1,6-10H2,2H3
• InChI Key: MRZYSTGDQYPBJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCN(CC2)CC=C
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine is a chemical compound that belongs to the piperazine family. This compound has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to have an affinity for the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and stress. It has also been shown to have an affinity for the dopamine receptor D2, which is involved in the regulation of reward and motivation.

Mechanism of Action

1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine acts as a partial agonist at the serotonin receptor 5-HT1A and the dopamine receptor D2. This means that it can activate these receptors to a certain extent, but not to the same degree as a full agonist. By binding to these receptors, this compound can modulate the activity of the neurotransmitters serotonin and dopamine, which are involved in a wide range of physiological processes.
Biochemical and Physiological Effects:
1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to increase levels of serotonin and dopamine in certain brain regions. It has also been shown to have anxiolytic and antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine in lab experiments is its specificity for the serotonin receptor 5-HT1A and the dopamine receptor D2. This allows researchers to study the effects of modulating these receptors without affecting other neurotransmitter systems. One limitation of using this compound is its relatively low potency compared to other compounds that target these receptors.

Future Directions

There are several future directions for research on 1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine. One direction is to study its effects on other neurotransmitter systems, such as the glutamate system, which is involved in learning and memory. Another direction is to study its effects in animal models of psychiatric disorders, such as depression and anxiety. Finally, there is potential for the development of new compounds based on the structure of 1-allyl-4-[(5-methyl-2-thienyl)carbonyl]piperazine that may have improved potency and selectivity for the serotonin receptor 5-HT1A and the dopamine receptor D2.